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Introduction

The prolactin-releasing peptide analog, palmitoylated-11-Threonine-Threonine-Aspartate-
Serine-Prolactin-Releasing Peptide31 (palm11-TTDS-PrRP31), represents a significant
advancement in the development of therapeutic peptides targeting metabolic and
neurodegenerative disorders. This novel, lipidized analog of the endogenous prolactin-
releasing peptide (PrRP31) has been engineered for enhanced stability and improved central
nervous system penetration following peripheral administration.[1] This technical guide
provides an in-depth overview of palm11-TTDS-PrRP31, including its chemical structure,
mechanism of action, key experimental data, and detailed protocols for its evaluation.

Palm11-TTDS-PrRP31 is a potent agonist for the G protein-coupled receptor 10 (GPR10) and
also exhibits high affinity for the neuropeptide FF receptor 2 (NPFFR2).[2][3] This dual agonism
is believed to be crucial for its therapeutic effects.[3] Extensive preclinical studies have
demonstrated its efficacy in reducing food intake, promoting weight loss, improving glucose
tolerance, and exerting neuroprotective effects in various rodent models of obesity, type 2
diabetes, and Alzheimer's disease.[4][5][6]

Chemical Structure and Synthesis
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Palm11-TTDS-PrRP31 is a 31-amino acid peptide analog of human PrRP31. The key
modification is the attachment of a palmitoyl group to the lysine residue at position 11 (Lys11)
via a hydrophilic linker, 1,13-diamino-4,7,10-trioxatridecan-succinamic acid (TTDS).[7][8] This
lipid modification enhances the peptide's stability in circulation and facilitates its ability to cross
the blood-brain barrier.[1]

Amino Acid Sequence: Ser-Arg-Thr-His-Arg-His-Ser-Met-Glu-lle-Lys(N-y-E(N-palmitoyl-
TTDS))-Thr-Pro-Asp-lle-Asn-Pro-Ala-Trp-Tyr-Ala-Ser-Arg-Gly-lle-Arg-Pro-Val-Gly-Arg-Phe-
NH2[1][9]

Structural Representation:

A schematic representation of the PrRP31 structure and the modification site for lipidization is
provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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